PNU288034

• CAS No.: 383199-88-0
• Product Name: PNU288034
• Molecular Formula: C₁₆H₁₉F₂N₃O₅S
• Molecular Weight: 403.4 g/mol
• IUPAC Name: N-[[(5S)-3-[4-(1,1-dioxo-1,4-thiazinan-4-yl)-3,5-difluorophenyl]-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide
• Standard InChI: InChI=1S/C16H19F2N3O5S/c1-10(22)19-8-12-9-21(16(23)26-12)11-6-13(17)15(14(18)7-11)20-2-4-27(24,25)5-3-20/h6-7,12H,2-5,8-9H2,1H3,(H,19,22)/t12-/m0/s1
• Standard InChIKey: HSGZLFWXBIVLBD-LBPRGKRZSA-N
• Isomeric SMILES: CC(=O)NC[C@H]1CN(C(=O)O1)C2=CC(=C(C(=C2)F)N3CCS(=O)(=O)CC3)F
• SMILES: CC(=O)NCC1CN(C(=O)O1)C2=CC(=C(C(=C2)F)N3CCS(=O)(=O)CC3)F
• Canonical SMILES: CC(=O)NCC1CN(C(=O)O1)C2=CC(=C(C(=C2)F)N3CCS(=O)(=O)CC3)F
• Description: PNU288034 is a potent oxazolidinone antibiotic.
• Synonyms: N-((3-(4-(1,1-dioxidothiomorpholin-4-yl)-3,5-difluorophenyl)-2-oxo-1,3-oxazolidin-5-yl)methyl)acetamide; PNU 288034; PNU-288034; PNU288034
• Reference: [1]. Lai Y, et al. Preclinical and clinical evidence for the collaborative transport and renal secretion of an oxazolidinone antibiotic by organic anion transporter 3 (OAT3/SLC22A8) and multidrug and toxin extrusion protein 1 (MATE1/SLC47A1). J Pharmacol Exp Ther. 2010 Sep 1;334(3):936-44.
• PubChem Compound: 9931003
• Last Modified: Nov 11 2021